Cas no 1251591-34-0 (methyl 1-(3-chlorophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-(3-chlorophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate
• CAS No: 1251591-34-0
• MF: C₁₆H₁₈ClN₃O₄S₂
• MW: 415.914820194244
• CID: 5914832
• PubChem ID: 49664173
• Update Time: 2025-06-12

methyl 1-(3-chlorophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-chlorophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate
• AKOS024484795
• 1251591-34-0
• methyl 1-[(3-chlorophenyl)methyl]-3-thiomorpholin-4-ylsulfonylpyrazole-4-carboxylate
• F3406-6529
• methyl 1-[(3-chlorophenyl)methyl]-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate
• methyl 1-(3-chlorobenzyl)-3-(thiomorpholinosulfonyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C16H18ClN3O4S2/c1-24-16(21)14-11-19(10-12-3-2-4-13(17)9-12)18-15(14)26(22,23)20-5-7-25-8-6-20/h2-4,9,11H,5-8,10H2,1H3
• InChI Key： LEKLLTYALFWXSV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=C(C(=O)OC)C(=N1)S(N1CCSCC1)(=O)=O

Computed Properties

• Exact Mass: 415.0427261g/mol
• Monoisotopic Mass: 415.0427261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 115Ų

Additional information on methyl 1-(3-chlorophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Methyl 1-(3-Chlorophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate (CAS: 1251591-34-0)

Methyl 1-(3-chlorophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate (CAS: 1251591-34-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in biomedical research.

The compound belongs to the pyrazole carboxylate class, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the thiomorpholine-4-sulfonyl moiety in its structure suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation. Recent studies have explored its synthesis, structural optimization, and biological evaluation, shedding light on its therapeutic potential.

One of the key areas of research has been the synthesis and characterization of methyl 1-(3-chlorophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate. Advanced synthetic methodologies, including microwave-assisted and catalyst-free reactions, have been employed to improve yield and purity. Structural elucidation using techniques such as NMR spectroscopy and X-ray crystallography has confirmed the compound's molecular configuration, providing a solid foundation for further studies.

In vitro and in vivo studies have demonstrated the compound's biological activity, particularly its inhibitory effects on specific enzymes involved in inflammatory and proliferative pathways. For instance, recent findings indicate that it exhibits potent activity against cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in treating inflammatory diseases such as arthritis and asthma. Additionally, preliminary data from cytotoxicity assays highlight its selective activity against certain cancer cell lines, warranting further exploration in oncology research.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to advance its development as a therapeutic agent. Recent efforts have focused on structural modifications to enhance these properties while maintaining or improving its biological activity. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in guiding these optimizations.

In conclusion, methyl 1-(3-chlorophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate (CAS: 1251591-34-0) represents a promising scaffold for drug discovery, with demonstrated biological activities and potential therapeutic applications. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological profile, and explore its clinical potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into viable therapeutic options.